2-Pivaloylamino-3-(alpha-hydroxybenzyl)pyridine
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves processes like ortho-lithiation of 2-(pivaloylamino)pyridine, followed by reactions with suitable agents such as DMF (dimethylformamide), and subsequent acid hydrolysis. These methods are designed to introduce or modify functional groups in a controlled manner to achieve the desired product (Rivera et al., 2001).
Molecular Structure Analysis
The molecular structure of such compounds is typically characterized using techniques like X-ray crystallography, NMR (Nuclear Magnetic Resonance) spectroscopy, and other spectral methods. These analytical techniques provide detailed information about the arrangement of atoms, the configuration of functional groups, and the overall geometry of the molecule.
Chemical Reactions and Properties
Compounds like 2-Pivaloylamino-3-(alpha-hydroxybenzyl)pyridine undergo various chemical reactions, including but not limited to, coupling reactions catalyzed by metals (e.g., Rh(III) catalysis) leading to substituted pyridines (Neely & Rovis, 2013). These reactions often involve steps such as reversible C-H activation, alkene insertion, and C-N bond formation/N-O bond cleavage processes.
Scientific Research Applications
Efficient Synthesis
2-Pivaloylamino-3-(alpha-hydroxybenzyl)pyridine is involved in the highly efficient synthesis of related compounds. For example, it's used in the synthesis of 2-Amino-3-pyridinecarboxaldehyde through ortho-lithiation and subsequent reactions, as demonstrated by Rivera et al. (2001) in their study on efficient synthesis processes (Rivera et al., 2001).
Modeling Purple Acid Phosphatases
This compound is used in creating asymmetric mono- and dinuclear Ga(III) and Zn(II) complexes, serving as models for purple acid phosphatases. Bosch et al. (2016) explored its application in the synthesis of these complexes and their role in phosphoester hydrolysis activity (Bosch et al., 2016).
Metabolic Studies
The compound also plays a role in understanding metabolism, particularly in studying the metabolic pathways of related substances. Eyer and Hell (1983) investigated the metabolism of 3-benzoylpyridine, a related compound, revealing insights into the metabolic processing of such chemicals (Eyer & Hell, 1983).
Synthesis of Naphthyridines
Turner (1990) explored a process involving 2-Pivaloylamino-3-(alpha-hydroxybenzyl)pyridine for the synthesis of naphthyridines. This process includes regiospecific ortho metalation and formylation, demonstrating the compound's utility in synthesizing complex heterocyclic structures (Turner, 1990).
Synthesis of Pyrazolo[3,4-b]pyridines
Lavecchia et al. (2004) used 2-Pivaloylamino-3-(alpha-hydroxybenzyl)pyridine in the synthesis of pyrazolo[3,4-b]pyridines, involving palladium-mediated coupling reactions. This highlights the compound's versatility in synthesizing diverse heterocyclic compounds (Lavecchia et al., 2004).
Secondary Coordination Sphere Decoration
Graef et al. (2011) described the decoration of the second coordination sphere in pyrazolate-based dinickel(II) complexes with pivaloylamido groups, illustrating the compound's utility in modifying metal complexes (Graef et al., 2011).
properties
IUPAC Name |
N-[3-[hydroxy(phenyl)methyl]pyridin-2-yl]-2,2-dimethylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2/c1-17(2,3)16(21)19-15-13(10-7-11-18-15)14(20)12-8-5-4-6-9-12/h4-11,14,20H,1-3H3,(H,18,19,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOXFRJCJASVFDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=C(C=CC=N1)C(C2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80395426 | |
Record name | 5P-345S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80395426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Pivaloylamino-3-(alpha-hydroxybenzyl)pyridine | |
CAS RN |
86847-67-8 | |
Record name | N-[3-(Hydroxyphenylmethyl)-2-pyridinyl]-2,2-dimethylpropanamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=86847-67-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5P-345S | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80395426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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